![molecular formula C7H6BrClIN B1379058 3-Bromo-6-chloro-5-iodo-2,4-dimethylpyridine CAS No. 1823359-68-7](/img/structure/B1379058.png)
3-Bromo-6-chloro-5-iodo-2,4-dimethylpyridine
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Description
3-Bromo-6-chloro-5-iodo-2,4-dimethylpyridine is a chemical compound with the CAS Number: 1823359-68-7 . It has a molecular weight of 346.39 . The compound is solid in its physical form . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6BrClIN/c1-3-5(8)4(2)11-7(9)6(3)10/h1-2H3 . This code provides a specific representation of the molecular structure of the compound.Physical and Chemical Properties Analysis
The compound this compound is a solid . It has a molecular weight of 346.39 . The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C7H6BrClIN/c1-3-5(8)4(2)11-7(9)6(3)10/h1-2H3 .Scientific Research Applications
Structural and Spectroscopic Analysis
- Hydrogen Bonding Evidence: Research by Hanuza et al. (1997) on related compounds, 3-chloro-5-hydroxy-2,6-dimethylpyridine and 3-bromo-5-hydroxy-2,6-dimethyl-pyridine, provided insights into hydrogen bonding. The study found that these compounds exhibit strong asymmetric hydrogen bonding, crucial for understanding similar halogenated pyridines like 3-Bromo-6-chloro-5-iodo-2,4-dimethylpyridine (Hanuza et al., 1997).
Chemical Synthesis and Transformations
- Halogen/Halogen Displacement: Schlosser and Cottet (2002) discussed the transformation of chloropyridines into bromo- and iodopyridines, which is relevant for understanding the synthesis routes of compounds like this compound (Schlosser & Cottet, 2002).
- Ortho-Lithiation of Halopyridines: Gribble and Saulnier (1993) explored the ortho-lithiation of halopyridines, providing a basis for understanding the chemical behavior and potential synthetic pathways for halogenated pyridines (Gribble & Saulnier, 1993).
Complex Formation and Reactivity
- Halogen-Bridge Cleavage in Metal Complexes: Black, Deacon, and Edwards (1994) studied halogen-bridge cleavage in palladium and platinum complexes with pyridines, relevant for understanding the coordination chemistry of halogenated pyridines (Black, Deacon, & Edwards, 1994).
Halogenation Reactions
- Direct Halogenation of Pyridines: Klemm et al. (1974) investigated the direct halogenation of thienopyridines, which is pertinent to the understanding of halogenation reactions in compounds like this compound (Klemm et al., 1974).
Properties
IUPAC Name |
5-bromo-2-chloro-3-iodo-4,6-dimethylpyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrClIN/c1-3-5(8)4(2)11-7(9)6(3)10/h1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNFCWXDGTPZDRU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1I)Cl)C)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrClIN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.39 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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